Cas no 2189368-22-5 (N,N-dimethyl-2-({8-methyl-8-azabicyclo[3.2.1]octan-3-yl}oxy)pyrimidin-4-amine)

• Product Name: N,N-dimethyl-2-({8-methyl-8-azabicyclo[3.2.1]octan-3-yl}oxy)pyrimidin-4-amine
• CAS No: 2189368-22-5
• MF: C₁₄H₂₂N₄O
• MW: 262.350682735443
• CID: 5324952
• Update Time: 2025-05-19

N,N-dimethyl-2-({8-methyl-8-azabicyclo[3.2.1]octan-3-yl}oxy)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-({8-methyl-8-azabicyclo[3.2.1]octan-3-yl}oxy)pyrimidin-4-amine
• N,N-dimethyl-2-[(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)oxy]pyrimidin-4-amine

• Inchi： 1S/C14H22N4O/c1-17(2)13-6-7-15-14(16-13)19-12-8-10-4-5-11(9-12)18(10)3/h6-7,10-12H,4-5,8-9H2,1-3H3
• InChI Key： UNFKTYMCOVKCPZ-UHFFFAOYSA-N
• SMILES： O(C1N=CC=C(N(C)C)N=1)C1CC2CCC(C1)N2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 2.2
• Topological Polar Surface Area: 41.5

Additional information on N,N-dimethyl-2-({8-methyl-8-azabicyclo[3.2.1]octan-3-yl}oxy)pyrimidin-4-amine

Introduction to N,N-dimethyl-2-({8-methyl-8-azabicyclo[3.2.1]octan-3-yl}oxy)pyrimidin-4-amine (CAS No. 2189368-22-5)

N,N-dimethyl-2-({8-methyl-8-azabicyclo[3.2.1]octan-3-yl}oxy)pyrimidin-4-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2189368-22-5, belongs to a class of molecules that exhibit promising characteristics for further development in medicinal chemistry.

The molecular structure of this compound features a pyrimidine core, which is a well-known scaffold in drug design, particularly for antiviral and anticancer agents. The pyrimidine ring is connected to a bicyclo[3.2.1]octane moiety, which introduces a high degree of steric complexity and potential for selective binding interactions. This structural motif is particularly intriguing because it combines the rigid framework of the bicyclic system with the versatile reactivity of the pyrimidine ring.

One of the most compelling aspects of N,N-dimethyl-2-({8-methyl-8-azabicyclo[3.2.1]octan-3-yl}oxy)pyrimidin-4-amine is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, most notably cancer. The structural features of this compound make it a candidate for inhibiting specific kinases, thereby offering a therapeutic approach to modulate these pathways.

Recent studies have highlighted the importance of structure-based drug design in developing novel kinase inhibitors. The presence of the bicyclo[3.2.1]octane ring in N,N-dimethyl-2-({8-methyl-8-azabicyclo[3.2.1]octan-3-yl}oxy)pyrimidin-4-amine provides a unique binding pocket that can be exploited to achieve high selectivity and affinity for target kinases. This has led to increased interest in exploring its pharmacological properties further.

In addition to its potential as a kinase inhibitor, this compound has also been investigated for its antiviral and anti-inflammatory properties. The pyrimidine core is known to interact with nucleic acids, making it a plausible candidate for inhibiting viral replication or modulating inflammatory responses. Preliminary studies have shown that derivatives of pyrimidine-based compounds can exhibit significant biological activity in vitro, suggesting that N,N-dimethyl-2-({8-methyl-8-azabicyclo[3.2.1]octan-3-yloxy})pyrimidin)-4-am ine may have similar effects.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. The use of transition metal-catalyzed reactions and enzymatic transformations has been particularly valuable in achieving the desired connectivity and stereochemistry.

From a computational chemistry perspective, the study of N,N-dimethyl--(8-methyl--8--azabicyclo[3..21 octan--3--yloxy})pyrimidin--4--amine has provided valuable insights into the interactions between small molecules and biological targets. Molecular docking studies have been used to predict how this compound might bind to various proteins, including kinases and other enzymes involved in disease pathways. These predictions have guided experimental efforts and helped prioritize which analogs should be synthesized next.

The development of new drugs often involves rigorous testing to ensure safety and efficacy before they can be used in clinical settings. N,N-dimethyl--(8-methyl--8--azabicyclo[32.. octan--3--yloxy})pyrimidin--4--amine is currently undergoing preclinical studies to evaluate its pharmacokinetic properties, toxicity profile, and potential therapeutic benefits. These studies are essential steps toward determining whether this compound has the potential to become a new therapeutic agent.

The impact of this research extends beyond the immediate goal of developing new drugs; it also contributes to our fundamental understanding of how small molecules interact with biological systems at the molecular level. This knowledge is crucial for designing more effective drugs in the future and may lead to breakthroughs in treating a wide range of diseases.

In conclusion, N,N-dimethyl--(8-methyl--8--azabicyclo[32.. octan--3--yloxy})pyrimidin--4--amine (CAS No.. 21893682..25) is a promising compound with significant potential in pharmaceutical research.. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases.. As research continues.. it is likely that this compound will play an important role in advancing our understanding..